Cas no 2249925-10-6 ((1R,2R)-2-(trifluoromethoxy)cycloheptan-1-ol)

• Product Name: (1R,2R)-2-(trifluoromethoxy)cycloheptan-1-ol
• CAS No: 2249925-10-6
• MF: C₈H₁₃F₃O₂
• MW: 198.182833433151
• CID: 4771039
• Update Time: 2025-07-30

(1R,2R)-2-(trifluoromethoxy)cycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• Trans-2-(trifluoromethoxy)cycloheptan-1-ol
• CID 155290853
• (1R,2R)-2-(trifluoromethoxy)cycloheptan-1-ol
• Cycloheptanol, 2-(trifluoromethoxy)-, (1R,2R)-rel-

• Inchi： 1S/C8H13F3O2/c9-8(10,11)13-7-5-3-1-2-4-6(7)12/h6-7,12H,1-5H2/t6-,7-/m1/s1
• InChI Key： NKIYGWRHJHAVRZ-RNFRBKRXSA-N
• SMILES： FC(O[C@@H]1CCCCC[C@H]1O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 186.7±40.0 °C(Predicted)
• pka: 14.20±0.40(Predicted)